Cas no 1805502-28-6 (2-(Bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxylic acid)

• Product Name: 2-(Bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxylic acid
• CAS No: 1805502-28-6
• MF: C₉H₅BrF₂N₂O₂
• MW: 291.049008131027
• CID: 4880033
• Update Time: 2025-06-14

2-(Bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxylic acid

• Inchi： 1S/C9H5BrF2N2O2/c10-2-7-5(3-13)4(9(15)16)1-6(14-7)8(11)12/h1,8H,2H2,(H,15,16)
• InChI Key： VNJBDNBIMSMWHH-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=C(C(=O)O)C=C(C(F)F)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 1.3
• Topological Polar Surface Area: 74

Additional information on 2-(Bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxylic acid

Comprehensive Overview of 2-(Bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxylic acid (CAS No. 1805502-28-6)

2-(Bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxylic acid (CAS No. 1805502-28-6) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a bromomethyl moiety, a cyano group, and a difluoromethyl substituent, which contribute to its reactivity and versatility in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential as a building block for novel drug candidates and crop protection agents.

The structural complexity of 2-(Bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxylic acid makes it a valuable intermediate in the synthesis of heterocyclic compounds. Its pyridine core is a common scaffold in medicinal chemistry, often associated with bioactive molecules targeting various diseases. The presence of the carboxylic acid group further enhances its utility, allowing for easy derivatization through esterification, amidation, or other coupling reactions. This adaptability aligns with current trends in fragment-based drug discovery and click chemistry, which emphasize modular synthesis approaches.

In recent years, the demand for fluorinated pyridine derivatives like this compound has surged, driven by the growing importance of fluorine in drug design. Fluorine atoms can improve metabolic stability, bioavailability, and binding affinity, making them crucial in modern pharmaceuticals. The difluoromethyl group in this compound is particularly noteworthy, as it mimics the properties of a carbonyl or hydroxyl group while offering enhanced lipophilicity—a feature highly sought after in CNS-targeting drugs and agrochemical formulations.

From a synthetic perspective, the bromomethyl substituent in 2-(Bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxylic acid provides an excellent handle for further functionalization via nucleophilic substitution or metal-catalyzed cross-coupling reactions. This aligns with the pharmaceutical industry's focus on late-stage diversification, where a single advanced intermediate can yield multiple derivatives for structure-activity relationship (SAR) studies. Such strategies are critical in accelerating the discovery of small-molecule therapeutics for oncology, neurology, and infectious diseases.

Environmental and regulatory considerations also play a role in the compound's applications. The cyano group offers opportunities for designing biodegradable agrochemicals, addressing the global push for greener pest control solutions. Additionally, the compound's potential use in metal-organic frameworks (MOFs) and catalysis is being explored, leveraging its ability to coordinate with transition metals—a hot topic in materials science and sustainable chemistry.

Analytical characterization of 2-(Bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxylic acid typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography, reflecting the compound's importance in high-purity applications. Quality control is paramount, especially when the material is intended for preclinical studies or process chemistry in API manufacturing.

As research continues, this compound is likely to gain traction in proteolysis-targeting chimeras (PROTACs) and other emerging therapeutic modalities. Its balanced physicochemical properties—logP, polar surface area, and hydrogen-bonding capacity—make it a promising candidate for drug delivery optimization, particularly in overcoming the blood-brain barrier, a persistent challenge in neuropharmacology.

In conclusion, 2-(Bromomethyl)-3-cyano-6-(difluoromethyl)pyridine-4-carboxylic acid (CAS No. 1805502-28-6) represents a multifaceted tool for modern chemical research. Its structural features cater to the evolving needs of precision medicine and sustainable agriculture, while its synthetic flexibility supports innovation across multiple disciplines. As the scientific community prioritizes molecular complexity and functional group diversity, compounds like this will remain at the forefront of discovery pipelines.